Cas no 81475-39-0 (6H-Purin-6-one, 2-amino-1,9-dihydro-9-[2-(2-hydroxyethoxy)ethyl]-)
81475-39-0 structure
Product Name:6H-Purin-6-one, 2-amino-1,9-dihydro-9-[2-(2-hydroxyethoxy)ethyl]-
CAS No:81475-39-0
MF:C9H13N5O3
MW:239.231220960617
CID:703865
PubChem ID:135438139
Update Time:2025-04-19
6H-Purin-6-one, 2-amino-1,9-dihydro-9-[2-(2-hydroxyethoxy)ethyl]- Chemical and Physical Properties
Names and Identifiers
-
- 6H-Purin-6-one, 2-amino-1,9-dihydro-9-[2-(2-hydroxyethoxy)ethyl]-
- 2-amino-9-[2-(2-hydroxyethoxy)ethyl]-3H-purin-6-one
- 81475-39-0
- 2-amino-9-[2-(2-hydroxyethoxy)ethyl]-6,9-dihydro-1H-purin-6-one
- 9-(2-hydroxyethoxyethyl)guanine
- 2-Amino-9-(2-(2-hydroxyethoxy)ethyl)-1H-purin-6(9H)-one
- SCHEMBL2346358
- DTXSID10437560
- 2-AMINO-9-[2-(2-HYDROXYETHOXY)ETHYL]-1H-PURIN-6-ONE
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- Inchi: 1S/C9H13N5O3/c10-9-12-7-6(8(16)13-9)11-5-14(7)1-3-17-4-2-15/h5,15H,1-4H2,(H3,10,12,13,16)
- InChI Key: PFSWUZHMRYIAAE-UHFFFAOYSA-N
- SMILES: O(CCO)CCN1C=NC2C(NC(N)=NC1=2)=O
Computed Properties
- Exact Mass: 239.10183929g/mol
- Monoisotopic Mass: 239.10183929g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 322
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2
- Topological Polar Surface Area: 115Ų
6H-Purin-6-one, 2-amino-1,9-dihydro-9-[2-(2-hydroxyethoxy)ethyl]- Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
81475-39-0 (6H-Purin-6-one, 2-amino-1,9-dihydro-9-[2-(2-hydroxyethoxy)ethyl]-) Related Products
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